Cas no 57877-28-8 (Benzenesulfonyl chloride, 2-(1,1-dimethylethyl)-)

• Product Name: Benzenesulfonyl chloride, 2-(1,1-dimethylethyl)-
• CAS No: 57877-28-8
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• CID: 1607397
• PubChem ID: 12247160
• Update Time: 2025-05-21

Benzenesulfonyl chloride, 2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2-(1,1-dimethylethyl)-
• 2-tert-butylbenzenesulfonyl chloride
• SCHEMBL1095473
• 2-tert-butylbenzene-1-sulfonylchloride
• AT12642
• ICXIVBYQRNOIJJ-UHFFFAOYSA-N
• EN300-91422
• 2-(TERT-BUTYL)BENZENESULFONYL CHLORIDE
• 57877-28-8
• 2-tert-butylbenzene-1-sulfonyl chloride
• t-butylbenzenesulfonyl chloride

• Inchi： 1S/C10H13ClO2S/c1-10(2,3)8-6-4-5-7-9(8)14(11,12)13/h4-7H,1-3H3
• InChI Key： ICXIVBYQRNOIJJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC=CC=1C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 232.03259
• Monoisotopic Mass: 232.0324785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on Benzenesulfonyl chloride, 2-(1,1-dimethylethyl)-

Benzenesulfonyl Chloride, 2-(1,1-Dimethylethyl)-: A Comprehensive Overview

Benzenesulfonyl chloride, 2-(1,1-dimethylethyl)-, also known by its CAS number 57877-28-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound is a derivative of benzenesulfonyl chloride, where the sulfonyl group is substituted with a 2-(1,1-dimethylethyl) group. The structure of this compound makes it highly reactive and valuable in synthetic chemistry.

The molecular formula of Benzenesulfonyl chloride, 2-(1,1-dimethylethyl)- is C₉H₁₃ClO₂S. Its molecular weight is approximately 204.66 g/mol. The compound exists as a white crystalline solid and is soluble in common organic solvents such as dichloromethane and diethyl ether. Its melting point is around 65°C, and it has a boiling point of 140°C under standard conditions.

Benzenesulfonyl chloride, 2-(1,1-dimethylethyl)- is widely used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its reactivity lies in the sulfonyl chloride group, which can undergo nucleophilic substitution reactions with amines, alcohols, and other nucleophiles to form sulfonamides or sulfonates. These derivatives are valuable in drug design due to their ability to modulate enzyme activity and receptor binding.

In recent years, researchers have explored the use of Benzenesulfonyl chloride, 2-(1,1-dimethylethyl)- in the development of advanced materials. For instance, studies have shown that its derivatives can be used as building blocks for polymeric materials with enhanced thermal stability and mechanical properties. These materials have potential applications in aerospace and automotive industries.

The synthesis of Benzenesulfonyl chloride, 2-(1,1-dimethylethyl)- typically involves the reaction of benzene sulfonic acid with thionyl chloride in the presence of a catalyst such as pyridine or dimethylformamide (DMF). The reaction conditions are optimized to ensure high yield and purity of the product. Recent advancements in catalytic systems have enabled greener and more efficient syntheses of this compound.

In terms of safety considerations, Benzenesulfonyl chloride, 2-(1,1-dimethylethyl)- should be handled with care due to its reactivity with moisture and strong nucleophiles. Proper protective equipment such as gloves and goggles should be worn during handling to prevent exposure.

The demand for Benzenesulfonyl chloride, 2-(1,1-dimethylethyl)- has been growing steadily due to its increasing applications in drug discovery and material science. Researchers are continuously exploring new synthetic pathways and applications for this compound to further expand its utility in various industries.